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Compound of Interest

Compound Name: Elagolix Sodium

Cat. No.: B008386 Get Quote

Essential protocols for the safe handling, use, and disposal of Elagolix Sodium in a laboratory

setting, ensuring the well-being of researchers and the integrity of scientific work.

Researchers and drug development professionals require clear, actionable information to

handle potent pharmaceutical compounds like Elagolix Sodium safely and effectively. This

guide provides essential safety and logistical information, including detailed personal protective

equipment (PPE) requirements, step-by-step handling procedures, and compliant disposal

plans. By adhering to these protocols, laboratories can minimize exposure risks and maintain a

safe research environment.

Personal Protective Equipment (PPE) for Elagolix
Sodium
The use of appropriate personal protective equipment is the first line of defense against

accidental exposure. All personnel handling Elagolix Sodium should be trained in the proper

use and disposal of PPE.
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PPE Category Item Specification

Eye/Face Protection Safety Goggles

Tightly fitting with side-shields,

conforming to EN 166 (EU) or

NIOSH (US) standards.[1]

Hand Protection Gloves

Chemical-impermeable gloves.

Must be inspected prior to use.

[2]

Body Protection Lab Coat/Clothing
Fire/flame resistant and

impervious clothing.[1]

Respiratory Protection Respirator

A full-face respirator should be

used if exposure limits are

exceeded or if irritation is

experienced.[2] In well-

ventilated areas, a suitable

respirator may be sufficient.[2]

[3]

Experimental Protocols: Handling and Solution
Preparation
Adherence to a strict protocol is crucial when working with Elagolix Sodium to prevent

contamination and ensure accurate experimental results.

Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the container in a tightly closed, dry, cool, and well-ventilated place.[1] Recommended

storage for the powder is at -20°C, and in solvent at -80°C.[3]

Keep the compound away from direct sunlight and sources of ignition.[3]

Preparation of Stock Solutions:
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Elagolix Sodium is soluble in organic solvents such as ethanol, DMSO, and

dimethylformamide (DMF). Aqueous solutions can be prepared by directly dissolving the

crystalline solid in aqueous buffers.[4]

Preparation in Organic Solvents:

Before opening the container, allow the product to equilibrate to room temperature.

Work in a well-ventilated area, preferably within a chemical fume hood.

To make a stock solution, dissolve the Elagolix Sodium in the solvent of choice. The

solubility is approximately 12.5 mg/mL in DMF and 10 mg/mL in ethanol and DMSO.[4]

Purge the solvent with an inert gas before use.[4]

Preparation in Aqueous Buffers:

Organic solvent-free aqueous solutions can be prepared by directly dissolving the

crystalline solid in aqueous buffers.[4]

The solubility in PBS (pH 7.2) is approximately 10 mg/mL.[4]

It is not recommended to store aqueous solutions for more than one day.[4]

Handling:

Avoid the formation of dust and aerosols.[3]

Ensure adequate ventilation at all times.[2][3]

Avoid contact with skin, eyes, and clothing.[2][3]

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.[2]

Spill and Emergency Procedures
In the event of a spill or exposure, immediate and appropriate action is critical.
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Emergency Scenario Procedure

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if symptoms occur.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids apart.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[1]

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek immediate medical attention.

[1]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[1]

Small Spill

Absorb with a non-combustible material like

vermiculite, sand, or earth and place in a

suitable container for disposal.

Large Spill

Evacuate the area. Prevent further leakage or

spillage if safe to do so. Do not let the product

enter drains.[2]

Disposal Plan
Proper disposal of Elagolix Sodium and its waste is essential to prevent environmental

contamination.

Waste Classification:

Dispose of the substance and its container as hazardous waste.

Disposal Procedure:
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Unused Product: Dispose of in accordance with prevailing country, federal, state, and local

regulations.[2] This may involve incineration in a licensed hazardous waste disposal facility.

[1]

Contaminated Materials: Any materials that have come into contact with Elagolix Sodium,

including PPE, should be treated as hazardous waste and disposed of accordingly.

Solutions: Aqueous and organic solutions containing Elagolix Sodium should be collected in

designated, labeled, and sealed waste containers for disposal by a licensed hazardous

waste disposal company.

Workflow for Handling Elagolix Sodium
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Elagolix Sodium Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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